Cas no 1260023-79-7 (3-Choloro-4-isoproxyphenylboronic acid pinacol ester)

• Product Name: 3-Choloro-4-isoproxyphenylboronic acid pinacol ester
• CAS No: 1260023-79-7
• MF: C₁₅H₂₂BClO₃
• MW: 296.597383975983
• CID: 2112049
• PubChem ID: 58494101
• Update Time: 2025-10-28

3-Choloro-4-isoproxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-isopropoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Chloro-4-isopropoxyphenylboronic acid pinacol ester
• 3-Choloro-4-isoproxyphenylboronic acid pinacol ester
• ZEXZSHQHMWCQCI-UHFFFAOYSA-N
• FCH2801104
• 2-(3-chloro-4-propan-2-yloxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• OR361006
• Z9023
• 3-Choloro-4-isoproxyphenylboronic acid, pinacol ester
• 2-{3-chloro-4-[(1-methylethyl)oxy]phenyl}-4,4,5,5-tetramethyl
• SCHEMBL1293591
• AKOS025293574
• 2-(3-chloro-4-isopropoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 1260023-79-7
• MFCD18384181
• LS-14433
• 1260029-47-7
• Cobalt(II) tetrafluoroborate xhydrate
• 2-{3-chloro-4-[(1-methylethyl)oxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• E91496
• Cobalt(II)tetrafluoroboratexhydrate
• DA-28470
• CS-0174434

• MDL： MFCD18384181
• Inchi： 1S/C15H22BClO3/c1-10(2)18-13-8-7-11(9-12(13)17)16-19-14(3,4)15(5,6)20-16/h7-10H,1-6H3
• InChI Key： ZEXZSHQHMWCQCI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC(C)C

Computed Properties

• Exact Mass: 296.1350524g/mol
• Monoisotopic Mass: 296.1350524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Choloro-4-isoproxyphenylboronic acid pinacol ester

Comprehensive Overview of 3-Chloro-4-isopropoxyphenylboronic acid pinacol ester (CAS No. 1260023-79-7)

3-Chloro-4-isopropoxyphenylboronic acid pinacol ester (CAS No. 1260023-79-7) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic esters, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structural features, including the chloro and isopropoxy substituents, enhance its reactivity and selectivity in forming carbon-carbon bonds, making it indispensable for constructing complex molecular architectures.

The growing demand for boron-containing compounds in medicinal chemistry has propelled interest in 3-Chloro-4-isopropoxyphenylboronic acid pinacol ester. Researchers frequently search for "boronic ester applications" or "pinacol ester stability" to understand its role in targeted drug delivery and protease inhibition. Recent studies highlight its potential in developing kinase inhibitors, a hot topic in cancer therapeutics. Additionally, its compatibility with green chemistry principles aligns with the industry's shift toward sustainable synthesis methods, addressing queries like "eco-friendly boronic acid derivatives."

From a technical perspective, 3-Chloro-4-isopropoxyphenylboronic acid pinacol ester exhibits excellent thermal stability and solubility in common organic solvents, such as THF and dichloromethane. These properties are critical for high-throughput screening and combinatorial chemistry, areas frequently explored in "pharmaceutical intermediates optimization" searches. The compound’s pinacol protecting group further ensures robustness during multistep syntheses, a feature often queried as "boronic acid protecting strategies."

In material science, 3-Chloro-4-isopropoxyphenylboronic acid pinacol ester contributes to advancements in organic electronics and polymer chemistry. Its arylboron moiety facilitates the creation of π-conjugated systems, relevant to OLEDs and sensors. Searches like "boron-based materials for optoelectronics" reflect this trend. Moreover, its role in covalent organic frameworks (COFs) design is gaining traction, answering queries on "porous materials synthesis."

Quality control of CAS No. 1260023-79-7 involves rigorous HPLC and NMR analyses, ensuring compliance with GMP standards. Laboratories often search for "boronic ester purity protocols" or "CAS registry validation" to meet regulatory requirements. The compound’s MSDS data emphasizes safe handling, aligning with "laboratory chemical safety" queries. As the industry prioritizes traceability, suppliers now provide batch-specific certificates, addressing "chemical sourcing reliability."

In summary, 3-Chloro-4-isopropoxyphenylboronic acid pinacol ester (CAS No. 1260023-79-7) bridges multiple disciplines, from precision medicine to advanced materials. Its adaptability to catalysis and molecular engineering ensures enduring relevance, resonating with searches like "emerging boronic acid technologies." As research evolves, this compound will remain a linchpin in innovation-driven chemistry.